4-[(4-benzyl-1-piperazinyl)methyl]-N-phenylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(4-benzyl-1-piperazinyl)methyl]-N-phenylbenzamide, also known as BMS-794833, is a chemical compound that has been extensively studied for its potential use in treating various medical conditions. This compound belongs to the class of benzamide derivatives and is known for its unique chemical structure, which gives it several advantages over other similar compounds.
Mechanism of Action
The exact mechanism of action of 4-[(4-benzyl-1-piperazinyl)methyl]-N-phenylbenzamide is not yet fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain, including serotonin and dopamine. It has also been shown to have an affinity for the sigma receptor, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
4-[(4-benzyl-1-piperazinyl)methyl]-N-phenylbenzamide has been shown to have several biochemical and physiological effects, including reducing anxiety-like behavior in animal models, increasing serotonin and dopamine levels in the brain, and improving cognitive function. It has also been shown to have a low potential for abuse and addiction, making it a safer alternative to other drugs used to treat anxiety and depression.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-[(4-benzyl-1-piperazinyl)methyl]-N-phenylbenzamide is its unique chemical structure, which makes it a potent and selective compound for the treatment of anxiety and depression. However, one of the limitations of this compound is its relatively short half-life, which may limit its effectiveness in some cases.
Future Directions
Several future directions for research on 4-[(4-benzyl-1-piperazinyl)methyl]-N-phenylbenzamide include exploring its potential use in other medical conditions, such as post-traumatic stress disorder and obsessive-compulsive disorder. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to optimize its pharmacological properties for clinical use.
Conclusion:
4-[(4-benzyl-1-piperazinyl)methyl]-N-phenylbenzamide is a promising compound for the treatment of anxiety and depression, with several advantages over other similar compounds. Its unique chemical structure, potent anxiolytic and antidepressant effects, and low potential for abuse make it a promising candidate for further research and development.
Synthesis Methods
The synthesis of 4-[(4-benzyl-1-piperazinyl)methyl]-N-phenylbenzamide involves several steps, including the condensation of 4-benzylpiperazine with 4-chlorobenzaldehyde, followed by reduction with sodium borohydride. The resulting product is then treated with N-phenylbenzamide to obtain the final compound.
Scientific Research Applications
4-[(4-benzyl-1-piperazinyl)methyl]-N-phenylbenzamide has been extensively studied for its potential use in various medical conditions, including anxiety disorders, depression, and schizophrenia. It has been shown to have potent anxiolytic and antidepressant effects, making it a promising candidate for the treatment of these conditions.
properties
IUPAC Name |
4-[(4-benzylpiperazin-1-yl)methyl]-N-phenylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27N3O/c29-25(26-24-9-5-2-6-10-24)23-13-11-22(12-14-23)20-28-17-15-27(16-18-28)19-21-7-3-1-4-8-21/h1-14H,15-20H2,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNDAHPFXUAPZHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)CC3=CC=C(C=C3)C(=O)NC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.